Cas no 1266741-05-2 (Deferasirox Methyl Ester)

• Product Name: Deferasirox Methyl Ester
• CAS No: 1266741-05-2
• MF: C₂₂H₁₇N₃O₄
• MW: 387.388085126877
• CID: 1079779
• PubChem ID: 136119657
• Update Time: 2025-10-12

Deferasirox Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Deferasirox Methyl Ester
• .methyl 4-[3,5-bis(2-hydroxyphenyl)-1H-1,2,4-triazol-1-yl]benzoate
• .methyl ester of deferasirox
• DEFERASIROX RELATED COMPOUND
• methyl 4-(3,5-bis(2-hydroxyphenyl)-1H-1,2,4-triazol-1-yl)benzoate
• CHEMBL5178246
• 1266741-05-2
• Benzoic acid, 4-[3,5-bis(2-hydroxyphenyl)-1H-1,2,4-triazol-1-yl]-, methyl ester; Deferasirox Methyl Ester; Methyl 4-[3,5-bis(2-hydroxyphenyl)-1H-1,2,4-triazol-1-yl]benzoate
• methyl 4-[3,5-bis(2-hydroxyphenyl)-1,2,4-triazol-1-yl]benzoate
• 4-[3,5-Bis(2-hydroxyphenyl)-1H-1,2,4-triazol-1-yl]-benzoic Acid Methyl Ester
• BDBM50598655
• SCHEMBL8242279

• Inchi： 1S/C22H17N3O4/c1-29-22(28)14-10-12-15(13-11-14)25-21(17-7-3-5-9-19(17)27)23-20(24-25)16-6-2-4-8-18(16)26/h2-13,26-27H,1H3
• InChI Key： SQUCUUVFSUCLCC-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C1=NC(C2C=CC=CC=2O)=NN1C1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 387.12200
• Monoisotopic Mass: 387.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 97.5Ų

Experimental Properties

• PSA: 97.47000
• LogP: 3.79910

Deferasirox Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature